Cas no 904813-60-1 (2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID)

• Product Name: 2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID
• CAS No: 904813-60-1
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• MDL: MFCD06245396
• CID: 994842
• PubChem ID: 2771704
• Update Time: 2025-09-20

2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID
• 2-(4-aminobutylamino)pyridine-3-carboxylic acid
• GL-0126
• 2-(4-Aminobutylamino)nicotinic acid
• MFCD06245396
• 2-[(4-aminobutyl)amino]pyridine-3-carboxylic acid
• 904813-60-1
• 2-(4-AMINO-BUTYLAMINO)-NICOTINICACID
• AKOS005254848
• 2-(4-Aminobutylamino)-nicotinic acid
• DTXSID70378026
• MS-21036

• MDL： MFCD06245396
• Inchi： 1S/C10H15N3O2/c11-5-1-2-6-12-9-8(10(14)15)4-3-7-13-9/h3-4,7H,1-2,5-6,11H2,(H,12,13)(H,14,15)
• InChI Key： KWBVRLFOOZVWIJ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN=C1NCCCCN)=O

Computed Properties

• Exact Mass: 209.11600
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• PSA: 88.24000
• LogP: 1.70390

2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids